Cas no 2138061-15-9 (3-(3-Bromofuran-2-yl)-4-ethylcyclohexan-1-amine)

• Product Name: 3-(3-Bromofuran-2-yl)-4-ethylcyclohexan-1-amine
• CAS No: 2138061-15-9
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 6190432
• PubChem ID: 165794871
• Update Time: 2025-08-04

3-(3-Bromofuran-2-yl)-4-ethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromofuran-2-yl)-4-ethylcyclohexan-1-amine
• EN300-1157917
• 2138061-15-9
• 3-(3-Bromofuran-2-yl)-4-ethylcyclohexan-1-amine

• Inchi： 1S/C12H18BrNO/c1-2-8-3-4-9(14)7-10(8)12-11(13)5-6-15-12/h5-6,8-10H,2-4,7,14H2,1H3
• InChI Key： PJJVVPNYHLTZMP-UHFFFAOYSA-N
• SMILES： BrC1C=COC=1C1CC(CCC1CC)N

Computed Properties

• Exact Mass: 271.05718g/mol
• Monoisotopic Mass: 271.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2Ų

Additional information on 3-(3-Bromofuran-2-yl)-4-ethylcyclohexan-1-amine

3-(3-Bromofuran-2-yl)-4-Ethylcyclohexan-1-Amine: A Comprehensive Overview

3-(3-Bromofuran-2-yl)-4-Ethylcyclohexan-1-Amine, also identified by the CAS registry number CAS No. 2138061-15-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring, an ethyl group, and a brominated furan moiety, making it a versatile molecule for research and development.

The synthesis of 3-(3-Bromofuran-2-yl)-4-Ethylcyclohexan-1-Amine involves multi-step organic reactions, including nucleophilic substitution and cycloaddition processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and better purity levels. Its structure has been extensively studied using advanced spectroscopic techniques such as NMR and IR, providing insights into its conformational flexibility and electronic properties.

One of the most promising applications of this compound lies in the field of drug discovery. The presence of the brominated furan ring introduces unique electronic properties that can enhance the molecule's bioavailability and pharmacokinetic profiles. Recent studies have explored its potential as a lead compound in the development of novel anti-inflammatory and antitumor agents. Preclinical trials have demonstrated its ability to modulate key cellular pathways involved in inflammation and cancer progression, making it a valuable candidate for further investigation.

In addition to its pharmaceutical applications, 3-(3-Bromofuran-2-Yl)-4-Ethylcyclohexan-1-Amine has shown promise in materials science. Its rigid cyclohexane structure and functional groups make it suitable for use as a building block in polymer synthesis and as a ligand in catalytic systems. Researchers have reported its use in constructing advanced materials with tailored mechanical and thermal properties, which could find applications in aerospace and electronics industries.

The chemical stability of this compound is another area of interest. Studies under varying environmental conditions have revealed its resistance to oxidation and hydrolysis, which is crucial for its long-term storage and application in industrial settings. Furthermore, its solubility characteristics have been optimized through structural modifications, enhancing its suitability for diverse chemical processes.

From an environmental perspective, the biodegradability of CAS No. 2138061-15-9 has been evaluated to ensure minimal ecological impact during its lifecycle. Green chemistry principles have been integrated into its synthesis pathways to minimize waste generation and energy consumption, aligning with global sustainability goals.

In conclusion, 3-(3-Bromofuran-2-Yl)-4-Ethylcyclohexan-1-Amine, with its distinctive chemical structure and versatile properties, continues to be a focal point in both academic research and industrial applications. As ongoing studies unravel more about its potential uses, this compound stands at the forefront of innovation across multiple scientific domains.